Cas no 24048-74-6 (4-hydroxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde)

• Product Name: 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde
• CAS No: 24048-74-6
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD01547574
• CID: 267621
• PubChem ID: 327175
• Update Time: 2025-07-19

4-hydroxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• 5-Formyl-6-methyluracil
• 5-Pyrimidinecarboxaldehyde,1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-
• 6-METHYL-2,4-DIOXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBALDEHYDE
• 6-methyl-2,4-dioxo-1H-pyrimidine-5-carbaldehyde
• 1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinecarbaldehyde
• 4-methyl-2,6-dioxo-1,3-dihydropyrimidine-5-carbaldehyde
• 6-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-carbaldehyd
• NSC 301171
• 6-methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbaldehyde
• 5-Pyrimidinecarboxaldehyde, 1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-
• NSC301171
• 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde
• SB55784
• SY027627
• AN-970/40224254
• BB 0252237
• AKOS000588864
• 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxaldehyde
• SCHEMBL5154556
• DS-3453
• DTXSID80316232
• 6-methyl-2, 4-dioxo-1H-pyrimidine-5-carbaldehyde
• 24048-74-6
• NSC-301171
• CS-W002784
• MFCD01547574
• A878035
• STK830667

• MDL： MFCD01547574
• Inchi： 1S/C6H6N2O3/c1-3-4(2-9)5(10)8-6(11)7-3/h2H,1H3,(H2,7,8,10,11)
• InChI Key： VOXFLZILKSTBGC-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=C(C)NC(N1)=O

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3
• XLogP3: -0.9

Experimental Properties

• Density: 1.435±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.72 g/l) (25 º C),
• PSA: 83.05000
• LogP: -0.40360

4-hydroxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde

4-Hydroxy-6-Methyl-2-Oxo-1,2-Dihydropyrimidine-5-Carbaldehyde (CAS No. 24048-74-6): A Comprehensive Overview

4-Hydroxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde (CAS No. 24048-74-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as HMOHPMC, is a derivative of pyrimidine, a fundamental heterocyclic structure with a wide range of biological activities. The unique chemical structure of HMOHPMC, characterized by the presence of hydroxyl, methyl, and carbonyl groups, makes it an intriguing candidate for various applications in drug discovery and development.

The chemical formula of 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde is C₉H₁₀N₂O₃. Its molecular weight is 190.18 g/mol. The compound can be synthesized through various methods, including the condensation of urea and an appropriate aldehyde or ketone in the presence of a catalyst. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly routes for the production of HMOHPMC, making it more accessible for large-scale applications.

In the context of medicinal chemistry, HMOHPMC has been studied for its potential therapeutic properties. One of the key areas of interest is its anti-inflammatory activity. Research has shown that HMOHPMC can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde has also been investigated for its antimicrobial properties. Studies have demonstrated that HMOHPMC exhibits significant activity against a range of bacteria and fungi, including drug-resistant strains. This broad-spectrum antimicrobial activity suggests that HMOHPMC could be a valuable addition to the arsenal of compounds used to combat multidrug-resistant infections.

In addition to its biological activities, HMOHPMC has been explored for its potential as a building block in the synthesis of more complex molecules. The presence of reactive functional groups such as the hydroxyl and carbonyl groups allows for easy modification and functionalization, making it a valuable intermediate in organic synthesis. Recent research has focused on developing novel derivatives of HMOHPMC with enhanced pharmacological properties and improved bioavailability.

The safety profile of 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde is another important aspect that has been extensively studied. Toxicological evaluations have shown that HMOHPMC exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new compound, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, HMOHPMC (CAS No. 24048-74-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research in this field continues to advance, it is likely that new applications and derivatives of HMOHPMC will emerge, contributing to the advancement of healthcare and medicine.